2-(5-chloropent-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
2-(5-Chloropent-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is an organoboron compound that has been studied extensively in the field of organic synthesis. It is used in a wide range of applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. This compound has been found to be highly effective in a variety of syntheses due to its unique reactivity and the ability to form a variety of new compounds.
Mechanism of Action
2-(5-Chloropent-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been found to be highly reactive due to its unique structure. This compound is able to form a variety of new compounds through a variety of mechanisms. These mechanisms include nucleophilic substitution, electrophilic addition, and cycloaddition. Additionally, this compound has been found to be highly effective in the synthesis of a variety of organic compounds due to its ability to form stable bonds with a variety of other molecules.
Biochemical and Physiological Effects
2-(5-Chloropent-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is not known to have any direct biochemical or physiological effects. This compound is typically used in laboratory settings and is not intended for human consumption.
Advantages and Limitations for Lab Experiments
2-(5-Chloropent-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been found to have a number of advantages in laboratory experiments. It is highly reactive, allowing for the synthesis of a variety of new compounds. Additionally, it is highly efficient, yielding high yields of the desired product. However, this compound does have some limitations. It requires anhydrous conditions and a strong base for the reaction to take place, and it is not suitable for use in biological systems.
Future Directions
There are a number of potential future directions for the use of 2-(5-Chloropent-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. This compound has been found to be highly effective in the synthesis of a variety of organic compounds, and it could be used to develop new synthetic methods. Additionally, it could be used to develop new pharmaceuticals, agrochemicals, and other organic compounds. Additionally, it could be used to develop new polymers, peptides, and other complex organic molecules. Finally, it could be used to develop new organometallic compounds.
Synthesis Methods
2-(5-Chloropent-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is synthesized through the reaction of 5-chloropent-1-en-2-ol with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane. This reaction requires the use of anhydrous conditions and a strong base, such as sodium hydride or potassium tert-butoxide. The reaction is typically carried out in a solvent such as toluene or THF. The reaction is highly efficient and yields a high yield of the desired product.
Scientific Research Applications
2-(5-Chloropent-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been used extensively in scientific research applications. It has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It has also been utilized in the synthesis of polymers, peptides, and other complex organic molecules. Additionally, it has been used in the synthesis of organometallic compounds, and its unique reactivity has been utilized in the development of new synthetic methods.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(5-chloropent-1-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane' involves the reaction of 5-chloropent-1-en-2-ol with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a base to form the desired product.", "Starting Materials": [ "5-chloropent-1-en-2-ol", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 5-chloropent-1-en-2-ol to a flask", "Add 4,4,5,5-tetramethyl-1,3,2-dioxaborolane to the flask", "Add a base (e.g. sodium hydroxide) to the flask", "Heat the mixture under reflux for several hours", "Allow the mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain the desired product" ] } | |
CAS RN |
177949-91-6 |
Molecular Formula |
C11H20BClO2 |
Molecular Weight |
230.5 |
Purity |
95 |
Origin of Product |
United States |
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